Cas no 886499-16-7 (Methyl 2-(4,5-dimethoxy-2-(thiomorpholinosulfonyl)phenyl)acetate)

• Product Name: Methyl 2-(4,5-dimethoxy-2-(thiomorpholinosulfonyl)phenyl)acetate
• CAS No: 886499-16-7
• MF: C₁₅H₂₁NO₆S₂
• MW: 375.460342168808
• CID: 4788834
• PubChem ID: 2769690
• Update Time: 2025-05-22

Methyl 2-(4,5-dimethoxy-2-(thiomorpholinosulfonyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4,5-dimethoxy-2-(thiomorpholinosulfonyl)phenyl)acetate
• methyl 2-(4,5-dimethoxy-2-thiomorpholin-4-ylsulfonylphenyl)acetate
• methyl 2-[4,5-dimethoxy-2-(thiomorpholine-4-sulfonyl)phenyl]acetate
• Methyl [4,5-Dimethoxy-2-(thiomorpholine-4-sulfonyl)-phenyl]-acetate
• AKOS022169243
• MS-11456
• Methyl2-(4,5-dimethoxy-2-(thiomorpholinosulfonyl)phenyl)acetate
• 886499-16-7

• MDL： MFCD07369003
• Inchi： 1S/C15H21NO6S2/c1-20-12-8-11(9-15(17)22-3)14(10-13(12)21-2)24(18,19)16-4-6-23-7-5-16/h8,10H,4-7,9H2,1-3H3
• InChI Key： NJBPLUYEFMLJJX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1CC(=O)OC)OC)OC)(N1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 375.08102974g/mol
• Monoisotopic Mass: 375.08102974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 116

Experimental Properties

• Melting Point: 138-141°C

Methyl 2-(4,5-dimethoxy-2-(thiomorpholinosulfonyl)phenyl)acetate Security Information

• Storage Condition：(BD494517)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Methyl 2-(4,5-dimethoxy-2-(thiomorpholinosulfonyl)phenyl)acetate

Methyl 2-(4,5-Dimethoxy-2-(Thiomorpholinosulfonyl)Phenyl)Acetate: A Comprehensive Overview

Methyl 2-(4,5-Dimethoxy-2-(Thiomorpholinosulfonyl)Phenyl)Acetate, also known by its CAS Registry Number 886499-16-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a methyl ester group attached to a phenyl ring, which is further substituted with dimethoxy and thiomorpholinosulfonyl groups, making it a versatile compound for research and development.

The synthesis of Methyl 2-(4,5-Dimethoxy-2-(Thiomorpholinosulfonyl)Phenyl)Acetate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient pathways for the preparation of this compound, leveraging modern catalytic systems and green chemistry principles. The use of thiomorpholine sulfonyl groups in such compounds has been explored for their potential as bioisosteres, offering improved pharmacokinetic profiles compared to traditional sulfonyl groups.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of the thiomorpholinosulfonyl group imparts unique electronic and steric properties, which can be exploited in designing bioactive molecules. Recent studies have highlighted its role as a scaffold in the development of kinase inhibitors and other therapeutic agents. For instance, researchers have demonstrated that analogs of this compound exhibit potent inhibitory activity against several kinases, making them promising candidates for anti-cancer drug development.

In addition to its pharmacological applications, Methyl 2-(4,5-Dimethoxy-2-(Thiomorpholinosulfonyl)Phenyl)Acetate has shown potential in materials science. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be harnessed for developing novel materials with applications in catalysis, sensing, and electronics.

From an analytical standpoint, the characterization of this compound has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools have enabled detailed structural elucidation and quality control during synthesis. Furthermore, computational chemistry methods have been employed to predict the compound's physicochemical properties and interactions with biological targets, aiding in its rational design and optimization.

In conclusion, Methyl 2-(4,5-Dimethoxy-2-(Thiomorpholinosulfonyl)Phenyl)Acetate (CAS No: 886499-16-7) represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, coupled with recent advances in synthesis and application strategies, positions it as a key player in diverse fields ranging from pharmaceuticals to materials science.